Cas no 2680717-93-3 (2-{(benzyloxy)carbonyl(2-hydroxypropyl)amino}acetic acid)

• Product Name: 2-{(benzyloxy)carbonyl(2-hydroxypropyl)amino}acetic acid
• CAS No: 2680717-93-3
• MF: C₁₃H₁₇NO₅
• MW: 267.277784109116
• CID: 5652734
• PubChem ID: 165910258
• Update Time: 2025-05-20

2-{(benzyloxy)carbonyl(2-hydroxypropyl)amino}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(benzyloxy)carbonyl](2-hydroxypropyl)amino}acetic acid
• 2680717-93-3
• EN300-28282604
• 2-{(benzyloxy)carbonyl(2-hydroxypropyl)amino}acetic acid

• Inchi： 1S/C13H17NO5/c1-10(15)7-14(8-12(16)17)13(18)19-9-11-5-3-2-4-6-11/h2-6,10,15H,7-9H2,1H3,(H,16,17)
• InChI Key： DOVGHTZDHNVIGH-UHFFFAOYSA-N
• SMILES： OC(C)CN(C(=O)OCC1C=CC=CC=1)CC(=O)O

Computed Properties

• Exact Mass: 267.11067264g/mol
• Monoisotopic Mass: 267.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 87.1Ų

Additional information on 2-{(benzyloxy)carbonyl(2-hydroxypropyl)amino}acetic acid

Recent Advances in the Study of 2-{(benzyloxy)carbonyl(2-hydroxypropyl)amino}acetic acid (CAS: 2680717-93-3)

The compound 2-{(benzyloxy)carbonyl(2-hydroxypropyl)amino}acetic acid (CAS: 2680717-93-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a benzyloxycarbonyl protecting group and a hydroxypropyl amino acid moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a building block for more complex pharmaceutical agents.

One of the key areas of research has been the optimization of synthetic routes for 2-{(benzyloxy)carbonyl(2-hydroxypropyl)amino}acetic acid. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method that minimizes side reactions and improves purity. The researchers utilized a combination of solid-phase peptide synthesis (SPPS) and solution-phase techniques to achieve a scalable process, which is crucial for potential industrial applications.

In terms of biological activity, preliminary investigations have revealed that this compound exhibits interesting interactions with various enzymes and receptors. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 2-{(benzyloxy)carbonyl(2-hydroxypropyl)amino}acetic acid shows moderate inhibitory activity against certain metalloproteinases, suggesting potential applications in inflammatory diseases and cancer metastasis. The hydroxypropyl group appears to play a critical role in this activity, as demonstrated by structure-activity relationship (SAR) studies.

Furthermore, researchers have explored the use of this compound as a precursor for more complex molecules. Its structural features make it particularly valuable for the development of prodrugs and targeted delivery systems. A recent patent application (WO2023124567) describes its incorporation into novel drug conjugates designed for improved tissue specificity and reduced systemic toxicity.

The stability and pharmacokinetic properties of 2-{(benzyloxy)carbonyl(2-hydroxypropyl)amino}acetic acid have also been subjects of investigation. Studies using in vitro models have shown reasonable metabolic stability, though further optimization may be required for certain therapeutic applications. Researchers are particularly interested in modifying the benzyloxycarbonyl group to enhance bioavailability while maintaining the compound's advantageous properties.

Looking forward, the versatility of 2-{(benzyloxy)carbonyl(2-hydroxypropyl)amino}acetic acid suggests it will continue to be an important molecule in pharmaceutical development. Current research directions include exploring its potential in peptide mimetics, as a linker in antibody-drug conjugates (ADCs), and as a scaffold for small molecule drug discovery. The compound's CAS number (2680717-93-3) has become increasingly prominent in chemical databases, reflecting its growing importance in the field.

In conclusion, recent studies on 2-{(benzyloxy)carbonyl(2-hydroxypropyl)amino}acetic acid (2680717-93-3) highlight its multifaceted potential in drug discovery and development. While challenges remain in optimizing its pharmacological properties, the compound's unique structural features and demonstrated biological activities make it a valuable subject for ongoing research in chemical biology and medicinal chemistry.